N-(2-ethyl-2H-tetrazol-5-yl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(2-ethyltetrazol-5-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C12H11N5O2/c1-2-17-15-12(14-16-17)13-11(18)10-7-8-5-3-4-6-9(8)19-10/h3-7H,2H2,1H3,(H,13,15,18)
• InChI Key: BIXUMFPDQAIJQX-UHFFFAOYSA-N
• Canonical SMILES: CCN1N=C(N=N1)NC(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C12H11N5O2
• Molecular Weight: 257.25 g/mol

Description

N-(2-ethyl-2H-tetrazol-5-yl)-1-benzofuran-2-carboxamide, also known as A-769662, is a small molecule that has gained interest in the scientific community due to its potential therapeutic applications. A-769662 is a potent activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism.

Mechanism of Action

N-(2-ethyl-2H-tetrazol-5-yl)-1-benzofuran-2-carboxamide activates AMPK by binding to the γ-subunit of the enzyme. This leads to an increase in the phosphorylation of AMPK and its downstream targets, resulting in a decrease in cellular energy expenditure and an increase in glucose uptake and fatty acid oxidation. The activation of AMPK by N-(2-ethyl-2H-tetrazol-5-yl)-1-benzofuran-2-carboxamide has been shown to have beneficial effects on glucose and lipid metabolism, as well as on cell growth and survival.
Biochemical and Physiological Effects:
N-(2-ethyl-2H-tetrazol-5-yl)-1-benzofuran-2-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase glucose uptake and fatty acid oxidation in skeletal muscle cells, which could be beneficial for the treatment of type 2 diabetes. It has also been shown to inhibit the growth of cancer cells, making it a potential anticancer agent. N-(2-ethyl-2H-tetrazol-5-yl)-1-benzofuran-2-carboxamide has also been shown to have neuroprotective effects, which could make it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2-ethyl-2H-tetrazol-5-yl)-1-benzofuran-2-carboxamide has several advantages for lab experiments. It is a small molecule that is easy to synthesize and modify, which makes it a useful tool for studying the AMPK pathway. It has also been shown to have beneficial effects in various disease models, which makes it a potential therapeutic agent. However, there are also some limitations to using N-(2-ethyl-2H-tetrazol-5-yl)-1-benzofuran-2-carboxamide in lab experiments. It has been shown to have off-target effects, which could complicate the interpretation of experimental results. It is also relatively expensive, which could limit its use in some labs.

Future Directions

There are several future directions for research on N-(2-ethyl-2H-tetrazol-5-yl)-1-benzofuran-2-carboxamide. One area of research is to further investigate its potential therapeutic applications, particularly in the treatment of type 2 diabetes and cancer. Another area of research is to investigate its mechanism of action in more detail, particularly its interactions with other signaling pathways. Additionally, there is a need for more studies to investigate the potential side effects of N-(2-ethyl-2H-tetrazol-5-yl)-1-benzofuran-2-carboxamide, particularly in long-term use. Overall, N-(2-ethyl-2H-tetrazol-5-yl)-1-benzofuran-2-carboxamide is a promising molecule that has the potential to be a useful tool for studying the AMPK pathway and a potential therapeutic agent for several diseases.

Synthesis Methods

The synthesis of N-(2-ethyl-2H-tetrazol-5-yl)-1-benzofuran-2-carboxamide has been described in the literature. The synthesis involves the reaction of 2-aminobenzofuran with ethyl chloroformate to form the corresponding carbamate, which is then reacted with sodium azide to form the tetrazole ring. The resulting compound is then treated with acetic anhydride to form the final product, N-(2-ethyl-2H-tetrazol-5-yl)-1-benzofuran-2-carboxamide.

Scientific Research Applications

N-(2-ethyl-2H-tetrazol-5-yl)-1-benzofuran-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have beneficial effects in various disease models, including type 2 diabetes, obesity, and cancer. N-(2-ethyl-2H-tetrazol-5-yl)-1-benzofuran-2-carboxamide has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells, which could make it a potential treatment for type 2 diabetes. It has also been shown to inhibit the growth of cancer cells, making it a potential anticancer agent.